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Compound of Interest

Compound Name: Methyl pentanimidate

Cat. No.: B3061150

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl pentanimidate, also known as methyl pentanimidoate, is an organic compound
belonging to the imidate (or imino ether) class.[1] Imidates are characterized by the functional
group R—-C(=NR')OR", making them structural analogs of esters where the carbonyl oxygen is
replaced by an imino group.[1] Methyl pentanimidate serves as a valuable intermediate in
organic synthesis, particularly in the construction of nitrogen-containing heterocyclic
compounds that are foundational to many pharmaceutical agents.[1][2] Its utility stems from the
dual reactivity of the imidate group: the electrophilic nature of the imine carbon and the
nucleophilic character of the nitrogen atom.[1] This guide provides a comprehensive overview
of the chemical properties, synthesis, reactivity, and experimental protocols associated with
methyl pentanimidate.

Chemical and Physical Properties

Methyl pentanimidate is a semi-solid compound at room temperature.[2] Quantitative data for
methyl pentanimidate is summarized in the table below. It is important to note that several
physical properties are predicted values derived from computational models.
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Property Value Source
IUPAC Name methyl pentanimidate [3]
CAS Number 57246-71-6 [3][4]1[5]
Molecular Formula CeH13NO [31[5][6]
Molecular Weight 115.17 g/mol [31[5]
Boiling Point 114.4 £ 23.0 °C (Predicted) [5]
Density 0.88 £ 0.1 g/cm3 (Predicted) [5]

pKa 8.08 £ 0.70 (Predicted) [5]
InChi Key DIFSGQKADHEBAI- 3]

UHFFFAOYSA-N
SMILES CCCCC(=N)OC [3]

Synthesis of Methyl Pentanimidate

The primary method for synthesizing methyl pentanimidate is the Pinner reaction.[1] This

reaction involves the acid-catalyzed addition of an alcohol to a nitrile.[1] In the case of methyl

pentanimidate, valeronitrile (pentanenitrile) is treated with methanol in the presence of

anhydrous hydrogen chloride.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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